molecular formula C5H6O2 B1244752 (S)-5-methylfuran-2(5H)-one

(S)-5-methylfuran-2(5H)-one

Cat. No. B1244752
M. Wt: 98.1 g/mol
InChI Key: BGLUXFNVVSVEET-BYPYZUCNSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(S)-5-methylfuran-2(5H)-one is a beta-angelica lactone. It is an enantiomer of a (R)-5-methylfuran-2(5H)-one.

Scientific Research Applications

  • Flavorings in Animal Feed
    (S)-5-methylfuran-2(5H)-one, as part of chemical group 13 (furanones and tetrahydrofurfuryl derivatives), is authorized for use as a flavor in animal feed. Safe concentrations have been established for various animal species, and these compounds are considered safe for the consumers of animal products. Their use, however, should be managed to avoid environmental impact, especially in sea cages for fish (Hogstrand, 2014).

  • Synthetic Applications
    The compound plays a role in synthetic chemistry, demonstrated in the efficient cyclization of 1-alkyn-5-ones using mercuric triflate, leading to the production of 2-methylfurans (Imagawa et al., 2004). Additionally, its use as an electrophile in Friedel-Crafts alkylation of indoles, leading to the production of indoyl lactones and lactams, is another significant application (Riguet, 2011).

  • Environmental Impact Studies
    Research into the atmospheric degradation of alkyl derivatives of furan, including (S)-5-methylfuran-2(5H)-one, provides insights into their environmental impact, particularly in terms of their reaction with chlorine atoms in the atmosphere (Villanueva et al., 2009).

  • Lipase-Catalyzed Acylation
    The compound has been synthesized through lipase-catalyzed acylation, demonstrating its potential in producing enantiomerically pure anti-3-methyl-1,4-pentanediol (Lindström et al., 2005).

  • Biomass Conversion and Green Chemistry
    Its derivatives are crucial in biomass conversion processes, like the hydrogenation of 5-hydroxymethylfurfural in supercritical carbon dioxide–water, highlighting its relevance in developing sustainable and efficient biofuel production methods (Chatterjee et al., 2014).

properties

Product Name

(S)-5-methylfuran-2(5H)-one

Molecular Formula

C5H6O2

Molecular Weight

98.1 g/mol

IUPAC Name

(2S)-2-methyl-2H-furan-5-one

InChI

InChI=1S/C5H6O2/c1-4-2-3-5(6)7-4/h2-4H,1H3/t4-/m0/s1

InChI Key

BGLUXFNVVSVEET-BYPYZUCNSA-N

Isomeric SMILES

C[C@H]1C=CC(=O)O1

SMILES

CC1C=CC(=O)O1

Canonical SMILES

CC1C=CC(=O)O1

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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